Cas no 1444818-14-7 (10-Deacetyl-7-methyl Baccatin III)

• Product Name: 10-Deacetyl-7-methyl Baccatin III
• CAS No: 1444818-14-7
• MF: C₃₀H₃₈O₁₀
• MW: 559
• CID: 1058661
• Update Time: 2025-07-02

10-Deacetyl-7-methyl Baccatin III Chemical and Physical Properties

Names and Identifiers

• 10-Deacetyl-7-methyl Baccatin III

• Inchi： 1S/C30H38O10/c1-15-18(32)13-30(36)25(39-26(35)17-10-8-7-9-11-17)23-28(5,24(34)22(33)21(15)27(30,3)4)19(37-6)12-20-29(23,14-38-20)40-16(2)31/h7-11,18-20,22-23,25,32-33,36H,12-14H2,1-6H3/t18-,19-,20+,22+,23-,25-,28+,29-,30+/m0/s1
• InChI Key： IWJSBKNWKLQICP-AYZYBLPVSA-N
• SMILES： O1C[C@@]2(OC(C)=O)[C@@]3([H])[C@H](OC(=O)C4=CC=CC=C4)[C@@]4(O)C(C)(C)C(=C(C)[C@@H](O)C4)[C@@H](O)C(=O)[C@]3(C)[C@@H](OC)C[C@@]12[H]

Additional information on 10-Deacetyl-7-methyl Baccatin III

Introduction to 10-Deacetyl-7-methyl Baccatin III and Its Significance in Modern Medicinal Chemistry

10-Deacetyl-7-methyl Baccatin III, with the CAS number 1444818-14-7, represents a compound of considerable interest in the field of medicinal chemistry. This derivative of the naturally occurring baccatin III family has garnered attention for its potential applications in the development of novel therapeutic agents. The structural modification of baccatin III, specifically the deacetylation at the 10-position and the presence of a methyl group at the 7-position, imparts unique pharmacological properties that make it a promising candidate for further investigation.

The baccatin III family, primarily isolated from the needles of Abies species, has long been recognized for its cytotoxic and antitumor activities. These compounds belong to a class of triterpenoid saponins that exhibit significant biological effects. Among them, 10-Deacetyl-7-methyl Baccatin III stands out due to its enhanced solubility and improved bioavailability compared to its parent compounds. This improvement is attributed to the removal of the acetyl group at the 10-position, which reduces hydrophobicity while maintaining potent biological activity.

In recent years, there has been a growing interest in developing targeted therapies for various types of cancer. The compound 10-Deacetyl-7-methyl Baccatin III has been extensively studied for its ability to inhibit topoisomerases, particularly topoisomerase II, which plays a crucial role in DNA replication and repair. Inhibitors of this enzyme have shown promise in clinical trials as effective chemotherapeutic agents. The structural features of 10-Deacetyl-7-methyl Baccatin III make it an ideal scaffold for further derivatization, allowing researchers to fine-tune its pharmacokinetic and pharmacodynamic properties.

One of the most compelling aspects of 10-Deacetyl-7-methyl Baccatin III is its potential as a prodrug. Prodrugs are designed to enhance the delivery and absorption of active pharmaceutical ingredients (APIs) by converting into their active form within the body. The deacetylated and methylated structure of this compound facilitates its conversion into more active derivatives, thereby improving therapeutic efficacy. This concept has been explored in various clinical settings, where prodrugs have demonstrated superior pharmacological profiles compared to their parent compounds.

The synthesis of 10-Deacetyl-7-methyl Baccatin III has been optimized through several methodologies, including enzymatic degradation and chemical modification. Enzymatic approaches have gained favor due to their high selectivity and mild reaction conditions, which minimize side reactions and byproduct formation. Recent advancements in biocatalysis have enabled the efficient production of this compound on an industrial scale, making it more accessible for further research and development.

The biological activity of 10-Deacetyl-7-methyl Baccatin III has been evaluated across multiple preclinical models, demonstrating significant antitumor effects. Studies have shown that this compound induces apoptosis in cancer cells by disrupting mitochondrial function and inhibiting DNA repair mechanisms. Additionally, it exhibits potent anti-inflammatory properties, which are increasingly recognized as critical factors in cancer progression. These dual mechanisms make it an attractive candidate for combination therapies aimed at maximizing therapeutic outcomes.

Recent research has also highlighted the potential role of 10-Deacetyl-7-methyl Baccatin III in overcoming drug resistance mechanisms associated with conventional chemotherapeutic agents. Cancer cells often develop resistance through various pathways, including increased efflux pump activity and altered DNA repair capabilities. Preliminary studies suggest that 10-Deacetyl-7-methyl Baccatin III can circumvent these resistance mechanisms by targeting multiple pathways simultaneously. This multifaceted approach could lead to more effective treatments for patients with resistant cancers.

The pharmacokinetic profile of 10-Deacetyl-7-methyl Baccatin III has been thoroughly characterized in animal models, revealing favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its improved solubility compared to native baccatins allows for better oral bioavailability and prolonged circulation time within the body. These characteristics are essential for developing formulations that ensure consistent drug delivery and sustained therapeutic effects.

In conclusion,10-Deacetyl-7-methyl Baccatin III (CAS no 1444818-14-7) represents a significant advancement in medicinal chemistry with substantial potential for oncology applications. Its unique structural features enable enhanced bioactivity while improving pharmacokinetic properties necessary for effective drug development. As research continues to uncover new therapeutic strategies,10 Deacetyl 7 Methyl Baccatin III will undoubtedly play a pivotal role in shaping future treatments for cancer and other debilitating diseases.